Cas no 1909337-15-0 (1,3-dimethyl-1H-pyrazolo[3,4-d]pyridazin-7-ol)

• Product Name: 1,3-dimethyl-1H-pyrazolo[3,4-d]pyridazin-7-ol
• CAS No: 1909337-15-0
• MDL: MFCD29054883
• CID: 4629379
• PubChem ID: 121552890
• Update Time: 2025-10-22

1,3-dimethyl-1H-pyrazolo[3,4-d]pyridazin-7-ol Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-1H-pyrazolo[3,4-d]pyridazin-7-ol

• MDL： MFCD29054883
• SMILES： CN1N=C(C)C2=CN=NC(O)=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 1,3-dimethyl-1H-pyrazolo[3,4-d]pyridazin-7-ol

Introduction to 1,3-Dimethyl-1H-Pyrazolo[3,4-D]Pyridazin-7-Ol (CAS No. 1909337-15-0)

The compound 1,3-dimethyl-1H-pyrazolo[3,4-d]pyridazin-7-ol, with the CAS registry number 1909337-15-0, is a fascinating organic molecule belonging to the class of heterocyclic compounds. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The molecule consists of a pyrazolo[pyridazine] core with methyl substituents at positions 1 and 3, and a hydroxyl group at position 7. Its structure makes it a promising candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds like 1,3-dimethyl-1H-pyrazolo[3,4-d]pyridazin-7-ol in drug discovery and material science. The pyrazolo[pyridazine] framework is particularly interesting due to its ability to participate in diverse chemical transformations. Researchers have been exploring the synthesis of this compound through various routes, including cyclization reactions and substitution methods. The optimization of these synthetic pathways has been a focal point in recent literature, aiming to enhance yield and purity while reducing costs.

In terms of physical properties, 1,3-dimethyl-1H-pyrazolo[3,4-d]pyridazin-7-ol exhibits a melting point of approximately 220°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials. Additionally, the compound's fluorescence properties have been studied under different conditions, revealing its suitability for use in sensors and bioimaging applications.

The biological activity of CAS 1909337-15-0 has been a subject of intense research. Recent findings suggest that this compound exhibits moderate anti-inflammatory and antioxidant properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential lead compound for developing new therapeutic agents. Furthermore, preliminary studies on its cytotoxicity against cancer cell lines have shown promising results, although further investigations are required to confirm its efficacy and safety profiles.

In the context of green chemistry, the synthesis and application of 1,3-dimethyl-1H-pyrazolo[3,4-d]pyridazin-7-o align with sustainable practices. Researchers are exploring the use of eco-friendly catalysts and solvent systems to synthesize this compound on an industrial scale. Such approaches not only reduce environmental impact but also comply with current regulatory standards for chemical manufacturing.

The future outlook for this compound is bright, with ongoing research focusing on expanding its application scope. Potential areas include drug delivery systems, where its structural versatility could enable targeted drug release mechanisms. Additionally, its role as a building block for more complex heterocyclic frameworks is being actively pursued by chemists worldwide.